ARCC-4

• IUPAC Name: (2S,4R)-1-[(2S)-2-[[2-[4-[4-[4-[3-[4-cyano-3-(trifluoromethyl)phenyl]-5,5-dimethyl-4-oxo-2-sulfanylideneimidazolidin-1-yl]phenyl]phenoxy]butoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C53H56F3N7O7S2/c1-32-45(72-31-59-32)36-11-9-33(10-12-36)28-58-47(66)43-26-40(64)29-61(43)48(67)46(51(2,3)4)60-44(65)30-69-23-7-8-24-70-41-21-16-35(17-22-41)34-13-18-38(19-14-34)63-50(71)62(49(68)52(63,5)6)39-20-15-37(27-57)42(25-39)53(54,55)56/h9-22,25,31,40,43,46,64H,7-8,23-24,26,28-30H2,1-6H3,(H,58,66)(H,60,65)/t40-,43+,46-/m1/s1
• InChI Key: DUPAJELXESPTNF-PPZGWQTASA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)COCCCCOC4=CC=C(C=C4)C5=CC=C(C=C5)N6C(=S)N(C(=O)C6(C)C)C7=CC(=C(C=C7)C#N)C(F)(F)F)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)COCCCCOC4=CC=C(C=C4)C5=CC=C(C=C5)N6C(=S)N(C(=O)C6(C)C)C7=CC(=C(C=C7)C#N)C(F)(F)F)O
• Molecular Formula: C53H56F3N7O7S2
• Molecular Weight: 1024.2 g/mol

Description

ARCC-4 is a compound known as a proteolysis-targeting chimera (PROTAC) designed to degrade the androgen receptor. The androgen receptor is a critical driver of prostate cancer, and this compound has shown promise in overcoming drug resistance in prostate cancer treatments. This compound is a low-nanomolar androgen receptor degrader that can degrade about 95% of cellular androgen receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions: ARCC-4 is synthesized using PROTAC technology, which involves linking an androgen receptor ligand (such as enzalutamide) to a ligand for an E3 ubiquitin ligase (such as von Hippel-Lindau). The synthesis involves multiple steps, including the formation of a trimeric complex that facilitates the ubiquitination and subsequent degradation of the androgen receptor .

Industrial Production Methods: The industrial production of this compound involves the use of high-purity reagents and precise reaction conditions to ensure the formation of the desired product. The process typically includes the use of organic solvents, catalysts, and purification techniques such as chromatography to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions: ARCC-4 primarily undergoes reactions related to its function as a PROTAC. These include:

Ubiquitination: this compound facilitates the ubiquitination of the androgen receptor, marking it for degradation by the proteasome.

Proteasomal Degradation: The ubiquitinated androgen receptor is then degraded by the proteasome, leading to a reduction in androgen receptor levels.

Common Reagents and Conditions:

Reagents: Enzalutamide (androgen receptor ligand), von Hippel-Lindau ligand, organic solvents, catalysts.

Conditions: Controlled temperature and pH, use of organic solvents, and specific reaction times to ensure efficient synthesis and degradation.

Major Products:

Degraded Androgen Receptor: The primary product of the reactions facilitated by this compound is the degraded androgen receptor, which results from the proteasomal degradation process.

Scientific Research Applications

ARCC-4 has several scientific research applications, including:

Chemistry: this compound is used as a tool compound to study the biology of the androgen receptor and its role in various diseases.

Biology: It is used to investigate the mechanisms of androgen receptor degradation and the effects of reduced androgen receptor levels on cellular processes.

Medicine: this compound has shown potential in treating prostate cancer by overcoming drug resistance and reducing tumor cell proliferation

Industry: this compound is used in the development of new therapeutic strategies for targeting androgen receptor signaling in prostate cancer cells.

Mechanism of Action

ARCC-4 exerts its effects by binding to the androgen receptor and recruiting an E3 ubiquitin ligase, such as von Hippel-Lindau. This interaction facilitates the ubiquitination of the androgen receptor, marking it for degradation by the proteasome. The degradation of the androgen receptor leads to a reduction in androgen receptor signaling, which is crucial for the growth and survival of prostate cancer cells .

Comparison with Similar Compounds

Enzalutamide: An androgen receptor antagonist that inhibits androgen receptor signaling but does not degrade the receptor.

ARV-110: Another PROTAC that targets the androgen receptor for degradation and has shown promise in clinical trials.

Uniqueness of ARCC-4: this compound is unique in its ability to degrade the androgen receptor rather than merely inhibiting its activity. This degradation approach addresses the issue of drug resistance seen with traditional androgen receptor antagonists like enzalutamide. This compound has demonstrated superior efficacy in degrading clinically relevant androgen receptor mutants and retaining anti-proliferative effects in high-androgen environments .